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Compound of Interest

Compound Name: Anisonitrile

Cat. No.: B134855 Get Quote

An in-depth guide to the CAS number and safety data sheet of Anisonitrile for researchers,

scientists, and drug development professionals.

Anisonitrile: A Technical Overview
Anisonitrile, also known as 4-methoxybenzonitrile, is an organic compound with the chemical

formula C₈H₇NO[1]. It is a white to slightly beige crystalline powder at room temperature[1][2].

This document provides a comprehensive overview of its Chemical Abstracts Service (CAS)

number and a detailed analysis of its safety data sheet (SDS) for professionals in research and

drug development.

CAS Number: 874-90-8[1][2][3][4]

Physicochemical and Safety Data
The following table summarizes the key quantitative data for anisonitrile, compiled from

various safety data sheets and chemical property databases.
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Property Value Source

Molecular Formula C₈H₇NO [1][2]

Molecular Weight 133.15 g/mol [1]

Melting Point 57-62 °C [1][2]

Boiling Point 256-257 °C (at 765 mmHg) [1]

137 °C (at 20 mmHg) [4]

Flash Point 256-257°C [1]

Water Solubility Soluble [1]

Exposure Limits (NIOSH) IDLH 25 mg/m³ [1]

Hazard Identification and Classification
Anisonitrile is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3. It is toxic if swallowed, in contact with

skin, or if inhaled[4][5].

Skin Irritation: Category 2. It causes skin irritation[4][5].

Eye Irritation: Category 2. It causes serious eye irritation[4][5].

The hazard pictograms associated with anisonitrile are:

alt text

Signal Word: Danger[4][5]

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled[4].

H315: Causes skin irritation[4].
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H319: Causes serious eye irritation[4].

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of anisonitrile are not

explicitly provided in standard safety data sheets. However, these assessments generally

follow standardized guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD). For instance:

Acute Oral Toxicity studies are often conducted following OECD Guideline 423 (Acute Oral

toxicity – Acute Toxic Class Method).

Acute Dermal Toxicity is typically assessed using OECD Guideline 402.

Acute Inhalation Toxicity is evaluated based on OECD Guideline 403.

Skin and Eye Irritation tests are commonly performed according to OECD Guidelines 404

and 405, respectively.

These protocols involve administering the substance to laboratory animals under controlled

conditions and observing the effects to determine the dosage that causes adverse effects or

mortality.

Signaling Pathways
Information regarding the specific signaling pathways involved in the toxicity of anisonitrile is

not readily available in the provided search results. The toxic effects of nitriles are often

associated with their metabolism, which can in some cases release cyanide. However, without

specific studies on anisonitrile's mechanism of action, any discussion of signaling pathways

would be speculative. Further research into the toxicology and pharmacology of anisonitrile
would be required to elucidate these pathways.

Safety and Handling Workflow
The following diagram illustrates a logical workflow for handling anisonitrile in a laboratory

setting, based on the precautionary statements found in its safety data sheet[4][5][6].
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Start: Handling Anisonitrile

Conduct Risk Assessment

Wear Appropriate PPE:
- Protective gloves

- Protective clothing
- Eye/face protection

Ensure Adequate Ventilation:
Use only outdoors or in a

well-ventilated area

Handling Procedures:
- Avoid breathing dust/fume/gas/mist/vapors/spray

- Wash skin thoroughly after handling
- Do not eat, drink, or smoke when using

Storage:
- Store in a well-ventilated place
- Keep container tightly closed

- Store locked up

Spill or Release

If spill occurs

Disposal:
Dispose of contents/container to

an approved waste disposal plant

End of use

Spill Response:
- Avoid dust formation
- Evacuate personnel

- Ensure adequate ventilation
- Prevent entry into drains

- Collect for disposal

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Anisonitrile.
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First Aid Measures
In the event of exposure to anisonitrile, the following first aid measures should be taken

immediately[6]:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor.

If on Skin: Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell.

Remove contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.

The following diagram illustrates the first aid workflow in case of exposure.
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Exposure to Anisonitrile

Determine Route of Exposure

Inhalation:
1. Move to fresh air

2. Keep comfortable for breathing
3. Call POISON CENTER/doctor

Inhaled

Skin Contact:
1. Wash with plenty of water

2. Call POISON CENTER/doctor if unwell
3. Remove and wash contaminated clothing

On Skin

Eye Contact:
1. Rinse cautiously with water

2. Remove contact lenses
3. Continue rinsing

In Eyes

Ingestion:
1. Immediately call POISON CENTER/doctor

2. Rinse mouth

Swallowed

Seek Further Medical Attention
(Show SDS to the doctor)

Click to download full resolution via product page

Caption: First Aid Workflow for Anisonitrile Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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